1-(5-Bromo-2-pyridinyl)-2-ethylpiperidine
Overview
Description
1-(5-Bromo-2-pyridinyl)-2-ethylpiperidine, also known as 5-Bromo-2-EP, is an organic compound with a variety of uses in the scientific research field. It is a versatile compound that can be used in a variety of experiments and applications, including synthesizing other compounds, studying the mechanism of action of certain compounds, and investigating biochemical and physiological effects.
Scientific Research Applications
Rearrangement into Functionalized Piperidines
1-(5-Bromo-2-pyridinyl)-2-ethylpiperidine may undergo rearrangement with alkoxides, leading to functionalized piperidines. This process is essential in the synthesis of various organic compounds, including 2,5-dialkoxypiperidines and 3-alkoxypiperidines, which are useful in different chemical reactions and potential pharmaceutical applications (Kimpe, Boelens, & Contreras, 1996).
Synthesis of Novel Pyridine-Based Derivatives
The compound can be used in the synthesis of novel pyridine derivatives, particularly through Suzuki cross-coupling reactions. These derivatives are potential candidates for various applications, including chiral dopants for liquid crystals and certain biological activities like anti-thrombolytic and biofilm inhibition activities (Ahmad et al., 2017).
Ring Contraction to Pyrrolidines
In certain reactions, 1-(5-Bromo-2-pyridinyl)-2-ethylpiperidine can be converted into 2-(bromomethyl)pyrrolidines. This transformation is notable for its rarity and the potential to develop new synthetic pathways in organic chemistry (Tehrani et al., 2000).
Role in Tautomerism Studies
The compound's derivatives have been studied in the context of tautomerism, providing insights into the bromination of various pyridine derivatives. This is significant for understanding chemical reactivity and designing synthetic strategies for similar compounds (Kolder & Hertog, 2010).
properties
IUPAC Name |
5-bromo-2-(2-ethylpiperidin-1-yl)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17BrN2/c1-2-11-5-3-4-8-15(11)12-7-6-10(13)9-14-12/h6-7,9,11H,2-5,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKNGVUDBVZPNSA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1C2=NC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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